4-Methyl-1-nitro-2-(2,2,2-trifluoroethoxy)benzene
Overview
Description
4-Methyl-1-nitro-2-(2,2,2-trifluoroethoxy)benzene is a chemical compound with the molecular formula C9H8F3NO3 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of 4-Methyl-1-nitro-2-(2,2,2-trifluoroethoxy)benzene can be represented by the SMILES string FC(F)(F)CC1=CC©=C(C=C1)N+=O . The InChI key is CCAHAGBMWINSEO-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The boiling point of 4-Methyl-1-nitro-2-(2,2,2-trifluoroethoxy)benzene is predicted to be 278.7±40.0 °C . The density is predicted to be 1.348±0.06 g/cm3 .Scientific Research Applications
Nonlinear Optical Applications
The organic material 4-methyl-2-nitroaniline, which is similar to the compound , has been successfully grown as a single crystal for nonlinear optical applications . Nonlinear optical materials have potential applications in frequency converters, high-speed information processing, high optical damage thresholds, color displays, and three-dimensional (3D) optical data storage .
Optical Switching Applications
The grown 4-methyl-2-nitroaniline single crystal may be used for optical switching applications . Optical switches are devices used to control the flow of light signals in optical communication systems, which are crucial for modern telecommunication networks.
Insulation for Wires and Cables
4-methyl-2-nitroaniline can be used in applications, including insulation for wires and cables . The insulation of wires and cables is crucial for electrical safety and functionality.
Ferroelectric Components
This compound can also be used in the production of ferroelectric components . Ferroelectric materials have a spontaneous electric polarization that can be reversed by the application of an external electric field. They are used in many devices, including capacitors, memory devices, and sensors.
Electro-optic Components
4-methyl-2-nitroaniline can be used in the production of electro-optic components . Electro-optic devices are used to control the intensity, phase, polarization, and propagation direction of light.
Sensors
This compound can be used in the production of sensors . Sensors are devices that detect events or changes in the environment and send the information to other electronics.
Capacitors
4-methyl-2-nitroaniline can be used in the production of capacitors . Capacitors are passive electronic components that store energy in an electric field.
Anticancer Activity
Although not directly related to 4-Methyl-1-nitro-2-(2,2,2-trifluoroethoxy)benzene, it’s worth noting that similar compounds, such as N-aryl-N’-benzylurea derivatives, have been studied for their potential anticancer activity . These compounds are expected to block intracellular signal transduction and enhance their antiproliferative activity .
Safety and Hazards
properties
IUPAC Name |
4-methyl-1-nitro-2-(2,2,2-trifluoroethoxy)benzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F3NO3/c1-6-2-3-7(13(14)15)8(4-6)16-5-9(10,11)12/h2-4H,5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BVILCJNIDGHVFS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)[N+](=O)[O-])OCC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F3NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-1-nitro-2-(2,2,2-trifluoroethoxy)benzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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